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Compound of Interest

Compound Name: 4-Bromo-5-methylpicolinic acid

Cat. No.: B592005

An In-depth Technical Guide to 4-Bromo-5-
methylpicolinic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Bromo-5-methylpicolinic acid, a substituted pyridine derivative of interest in
medicinal chemistry and materials science. This document consolidates available data on its
molecular characteristics, spectral properties, and safety information. While experimental
protocols for its synthesis and analysis are not extensively detailed in publicly accessible
literature, this guide presents general methodologies for related compounds to inform
laboratory practices.

Core Physical and Chemical Properties

4-Bromo-5-methylpicolinic acid, with the CAS number 1196154-93-4, is a solid at room
temperature.[1] Its core structure consists of a pyridine ring substituted with a bromine atom at
the 4-position, a methyl group at the 5-position, and a carboxylic acid group at the 2-position.

Table 1: Physical and Chemical Properties of 4-Bromo-5-methylpicolinic Acid
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Property Value Source
Molecular Formula C7HeBrNO2 [2]
Molecular Weight 216.03 g/mol [2]
CAS Number 1196154-93-4 2]
Appearance White to light yellow solid [1]

Boiling Point (Predicted)

369.5+42.0°C

[1](3]

Density (Predicted)

1.692 + 0.06 g/cm?3

[1]3]

pKa (Predicted)

3.42+0.10

[1]

Storage Temperature

Inert atmosphere, 2-8°C

[1]

Spectral Data

While specific experimental spectra for 4-Bromo-5-methylpicolinic acid are not readily

available in the public domain, several commercial suppliers indicate the availability of NMR,

HPLC, and LC-MS data upon request.[4][5] The expected spectral characteristics can be

inferred from the structure and data for analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic
protons on the pyridine ring, the methyl protons, and the acidic proton of the carboxylic acid.
The chemical shifts and coupling patterns of the aromatic protons would be influenced by the
positions of the bromo, methyl, and carboxyl substituents.

e 13C NMR: The carbon NMR spectrum would display seven distinct signals corresponding to
the carbon atoms in the molecule, including the carboxyl carbon, the five carbons of the
pyridine ring, and the methyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands
typical for a carboxylic acid, including a broad O-H stretching band and a strong C=0 stretching
band. Aromatic C-H and C=C stretching vibrations, as well as C-Br stretching, would also be
present.
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Mass Spectrometry (MS): Mass spectral analysis would show a molecular ion peak
corresponding to the molecular weight of the compound (216.03 g/mol ), with a characteristic
isotopic pattern due to the presence of the bromine atom (approximately equal intensity for M
and M+2 peaks).

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis of 4-Bromo-5-
methylpicolinic acid are not widely published. However, general synthetic strategies for
related substituted picolinic acids can provide a foundation for its preparation.

General Synthesis Approach

The synthesis of substituted picolinic acids often involves the modification of a pre-existing
pyridine ring. A plausible synthetic route for 4-Bromo-5-methylpicolinic acid could start from a
commercially available methylpicoline derivative, followed by bromination and subsequent
oxidation of the methyl group at the 2-position to a carboxylic acid.

A generalized workflow for the synthesis and purification is depicted below.

General Synthetic Workflow for Substituted Picolinic Acids

Final Product:
4-Bromo-5-methylpicolinic acid

|| L] stuctural ana ysis
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Caption: Generalized workflow for the synthesis and characterization of 4-Bromo-5-
methylpicolinic acid.
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Methodologies for Property Determination

Solubility Determination: A standard method to determine solubility involves preparing a
saturated solution of the compound in a given solvent at a specific temperature.[6] The
concentration of the dissolved solid in the supernatant can then be quantified using techniques
like gravimetric analysis or UV-Vis spectroscopy.[6] The solubility of picolinic acid derivatives is
influenced by the polarity of the solvent, temperature, and pH.[7][8]

pKa Determination: The acid dissociation constant (pKa) can be experimentally determined
using methods such as potentiometric titration, UV-Vis spectroscopy, or NMR spectroscopy.[9]
[10][11][12] These methods typically involve monitoring a pH-dependent property of the
molecule during titration with a standard acid or base.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the biological activity or the role of 4-
Bromo-5-methylpicolinic acid in any signaling pathways. Picolinic acid and its derivatives are
known to be involved in various biological processes and have been investigated for their
potential as therapeutic agents.[13][14][15] Further research is required to elucidate any
potential biological effects of 4-Bromo-5-methylpicolinic acid.

Safety and Handling

4-Bromo-5-methylpicolinic acid is classified with the following hazard statements: H302
(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation).[2] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn when handling this compound.
Work should be conducted in a well-ventilated area or a fume hood.

The logical flow for handling and safety assessment is outlined in the diagram below.
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Safety and Handling Workflow
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Caption: Workflow for the safe handling and storage of 4-Bromo-5-methylpicolinic acid.

This guide serves as a foundational resource for professionals working with 4-Bromo-5-
methylpicolinic acid. As more research becomes available, this document will be updated to
include more detailed experimental data and protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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